N-(3-chlorophenyl)-2-cyano-3-[5-(4-morpholinyl)-2-furyl]acrylamide

• IUPAC Name: (E)-N-(3-chlorophenyl)-2-cyano-3-(5-morpholin-4-ylfuran-2-yl)prop-2-enamide
• InChI: InChI=1S/C18H16ClN3O3/c19-14-2-1-3-15(11-14)21-18(23)13(12-20)10-16-4-5-17(25-16)22-6-8-24-9-7-22/h1-5,10-11H,6-9H2,(H,21,23)/b13-10+
• InChI Key: NWRSDCJHGOCXPE-JLHYYAGUSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(O2)C=C(C#N)C(=O)NC3=CC(=CC=C3)Cl
• Isomeric SMILES: C1COCCN1C2=CC=C(O2)/C=C(\C#N)/C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C18H16ClN3O3
• Molecular Weight: 357.8 g/mol

Description

N-(3-chlorophenyl)-2-cyano-3-[5-(4-morpholinyl)-2-furyl]acrylamide, commonly known as CP-690,550, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. CP-690,550 belongs to the class of Janus kinase (JAK) inhibitors, which are known to regulate immune responses and inflammatory processes.

Mechanism of Action

CP-690,550 selectively inhibits N-(3-chlorophenyl)-2-cyano-3-[5-(4-morpholinyl)-2-furyl]acrylamide3, which is a key mediator of cytokine signaling in immune cells. By blocking N-(3-chlorophenyl)-2-cyano-3-[5-(4-morpholinyl)-2-furyl]acrylamide3, CP-690,550 prevents the activation of downstream signaling pathways, including STATs, which are involved in the transcription of genes that regulate immune responses and inflammatory processes. This results in the suppression of cytokine production and immune cell activation, leading to the reduction of inflammation and tissue damage.
Biochemical and Physiological Effects
CP-690,550 has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in preclinical and clinical studies. It also reduces the infiltration of immune cells into inflamed tissues, leading to the suppression of inflammation and tissue damage. CP-690,550 has been shown to be well-tolerated in clinical trials, with a favorable safety profile.

Advantages and Limitations for Lab Experiments

CP-690,550 has several advantages for lab experiments, including its high potency and selectivity for N-(3-chlorophenyl)-2-cyano-3-[5-(4-morpholinyl)-2-furyl]acrylamide3, which allows for the specific inhibition of cytokine signaling in immune cells. It also has a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. However, CP-690,550 has some limitations, including the potential for off-target effects and the risk of immunosuppression, which may increase the risk of infections.

Future Directions

CP-690,550 has significant potential for the treatment of various autoimmune and inflammatory diseases. Future research directions include the development of more selective N-(3-chlorophenyl)-2-cyano-3-[5-(4-morpholinyl)-2-furyl]acrylamide inhibitors with reduced off-target effects and the investigation of combination therapies with other immunomodulatory agents. The use of CP-690,550 in other disease indications, such as cancer and viral infections, is also an area of active research. Furthermore, the identification of biomarkers that can predict treatment response and the optimization of dosing regimens are important areas for future investigation.
Conclusion
CP-690,550 is a promising therapeutic agent for the treatment of various autoimmune and inflammatory diseases. Its selective inhibition of N-(3-chlorophenyl)-2-cyano-3-[5-(4-morpholinyl)-2-furyl]acrylamide3 and suppression of cytokine signaling make it an attractive target for drug development. While CP-690,550 has some limitations, its potential benefits outweigh the risks, and it remains an important area of research in the field of immunology and pharmacology.

Synthesis Methods

CP-690,550 is synthesized by reacting 3-chloroaniline with 2-cyano-3-(5-morpholin-4-ylfuran-2-yl)acrylic acid in the presence of a base. The resulting compound is then purified and characterized using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

CP-690,550 has been extensively studied for its potential therapeutic applications in various autoimmune and inflammatory diseases, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease. It is known to inhibit the N-(3-chlorophenyl)-2-cyano-3-[5-(4-morpholinyl)-2-furyl]acrylamide-STAT signaling pathway, which plays a crucial role in regulating immune responses and inflammatory processes. CP-690,550 has been shown to reduce disease activity and improve clinical outcomes in preclinical and clinical studies.